Cas no 1268334-90-2 (tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate
• CAS No: 1268334-90-2
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD18447657
• CID: 2769272
• PubChem ID: 53230231
• Update Time: 2025-07-20

tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate
• MFCD18447657
• SCHEMBL21193411
• EN300-4350192
• AKOS027254491
• DTXCID70643584
• FB170572
• TERT-BUTYL6-(AMINOMETHYL)-1,4-OXAZEPANE-4-CARBOXYLATE
• 1268334-90-2
• AS-41635
• 871-416-5
• DTXSID70692835
• 6-(Aminomethyl)-4-Boc-1,4-oxazepane
• CS-0216450

• MDL： MFCD18447657
• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-4-5-15-8-9(6-12)7-13/h9H,4-8,12H2,1-3H3
• InChI Key： CRSZXGHDSAVXGB-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC(CN)C1

Computed Properties

• Exact Mass: 230.16304257Da
• Monoisotopic Mass: 230.16304257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 328.5±27.0 °C at 760 mmHg
• Flash Point: 152.4±23.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 6-(aminomethyl)-1,4-oxazepane-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)